![molecular formula C19H18F2N2O2 B4581891 1-(2-fluorobenzoyl)-N-(4-fluorophenyl)-4-piperidinecarboxamide](/img/structure/B4581891.png)
1-(2-fluorobenzoyl)-N-(4-fluorophenyl)-4-piperidinecarboxamide
Overview
Description
1-(2-fluorobenzoyl)-N-(4-fluorophenyl)-4-piperidinecarboxamide is a chemical compound that has been studied for its potential use in scientific research. This compound is also known as FFE or FFP and belongs to a class of compounds known as piperidinecarboxamides.
Scientific Research Applications
Radiolabeling and Imaging
One of the significant applications of fluorinated compounds similar to 1-(2-fluorobenzoyl)-N-(4-fluorophenyl)-4-piperidinecarboxamide is in the development of radiolabeled imaging agents. For example, fluorinated derivatives of WAY 100635 were synthesized for potential use in positron emission tomography (PET) imaging, specifically targeting 5-HT1A receptors. These compounds, radiolabeled with fluorine-18, demonstrated promising biological properties and were compared with [carbonyl-11C]WAY 100635, showcasing their utility in assessing dynamic changes in serotonin levels and receptor distribution (Lang et al., 1999).
Molecular Synthesis and Characterization
Compounds bearing structural similarities to this compound have been synthesized and characterized, contributing to the field of medicinal chemistry. For instance, the synthesis and characterization of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate highlighted its potential for in vitro antibacterial and anthelmintic activities, underscoring the versatile applications of such compounds in developing new therapeutic agents (Sanjeevarayappa et al., 2015).
Drug Development and Cancer Research
Fluorinated compounds, including analogs of this compound, have been investigated for their potential in drug development, particularly in cancer research. Novel fluoro-substituted compounds have shown anti-lung cancer activity, indicating the importance of fluorination in enhancing the anticancer efficacy of organic compounds (Hammam et al., 2005).
Antibacterial and Antimicrobial Applications
Further research into N-aryl-4-[6-(2-fluoropyridin-3-yl)quinazolin-2-yl]-piperazine-1-carboxamide or -carbothioamide derivatives, which share core structural motifs with this compound, revealed their potential as antimicrobial agents. These compounds exhibited moderate to good activities against various bacterial and fungal strains, highlighting the broader implications of such molecules in addressing antibiotic resistance and developing new antimicrobial therapies (Babu et al., 2015).
properties
IUPAC Name |
1-(2-fluorobenzoyl)-N-(4-fluorophenyl)piperidine-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18F2N2O2/c20-14-5-7-15(8-6-14)22-18(24)13-9-11-23(12-10-13)19(25)16-3-1-2-4-17(16)21/h1-8,13H,9-12H2,(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJKOQHZCZMRTBN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)NC2=CC=C(C=C2)F)C(=O)C3=CC=CC=C3F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18F2N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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